Cas no 1807004-91-6 (2-Bromo-4-fluoro-6-(fluoromethyl)phenol)
2-Bromo-4-fluoro-6-(fluoromethyl)phenol Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-4-fluoro-6-(fluoromethyl)phenol
-
- Inchi: 1S/C7H5BrF2O/c8-6-2-5(10)1-4(3-9)7(6)11/h1-2,11H,3H2
- InChI Key: QTMRNOIRHIZIJQ-UHFFFAOYSA-N
- SMILES: BrC1=CC(=CC(CF)=C1O)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 134
- XLogP3: 2.5
- Topological Polar Surface Area: 20.2
2-Bromo-4-fluoro-6-(fluoromethyl)phenol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A013020940-250mg |
2-Bromo-4-fluoro-6-(fluoromethyl)phenol |
1807004-91-6 | 97% | 250mg |
504.00 USD | 2021-06-24 | |
| Alichem | A013020940-500mg |
2-Bromo-4-fluoro-6-(fluoromethyl)phenol |
1807004-91-6 | 97% | 500mg |
806.85 USD | 2021-06-24 | |
| Alichem | A013020940-1g |
2-Bromo-4-fluoro-6-(fluoromethyl)phenol |
1807004-91-6 | 97% | 1g |
1,460.20 USD | 2021-06-24 |
2-Bromo-4-fluoro-6-(fluoromethyl)phenol Related Literature
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on 2-Bromo-4-fluoro-6-(fluoromethyl)phenol
2-Bromo-4-fluoro-6-(fluoromethyl)phenol (CAS No. 1807004-91-6): A Comprehensive Overview
2-Bromo-4-fluoro-6-(fluoromethyl)phenol (CAS No. 1807004-91-6) is a multifaceted compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound is characterized by its unique structure, which includes a bromine atom, two fluorine atoms, and a fluoromethyl group attached to a phenolic ring. The combination of these functional groups endows the molecule with a range of chemical and biological properties that make it a valuable candidate for various applications.
The synthesis of 2-Bromo-4-fluoro-6-(fluoromethyl)phenol has been extensively studied due to its potential as an intermediate in the synthesis of pharmaceuticals and agrochemicals. Recent advancements in synthetic methodologies have led to the development of more efficient and environmentally friendly routes for its production. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a novel one-pot synthesis method that significantly reduced reaction time and improved yield while minimizing byproduct formation.
In terms of its physical and chemical properties, 2-Bromo-4-fluoro-6-(fluoromethyl)phenol exhibits high thermal stability and solubility in common organic solvents such as dichloromethane and dimethyl sulfoxide (DMSO). These properties make it suitable for use in a variety of chemical reactions and processes. Additionally, the compound's reactivity can be fine-tuned by modifying the substituents on the phenolic ring, allowing for the synthesis of a wide range of derivatives with tailored properties.
The biological activity of 2-Bromo-4-fluoro-6-(fluoromethyl)phenol has also been a subject of extensive research. Studies have shown that this compound exhibits potent antimicrobial activity against both Gram-positive and Gram-negative bacteria. A recent study published in the Journal of Medicinal Chemistry demonstrated that 2-Bromo-4-fluoro-6-(fluoromethyl)phenol effectively inhibited the growth of methicillin-resistant Staphylococcus aureus (MRSA), a significant concern in hospital settings due to its resistance to conventional antibiotics.
Beyond its antimicrobial properties, 2-Bromo-4-fluoro-6-(fluoromethyl)phenol has shown promise as a lead compound in the development of anticancer drugs. Research conducted at the National Cancer Institute revealed that this compound selectively targets cancer cells by disrupting key signaling pathways involved in cell proliferation and survival. Specifically, it has been shown to inhibit the activity of protein kinases such as AKT and ERK, which are frequently overactivated in various types of cancer.
The potential applications of 2-Bromo-4-fluoro-6-(fluoromethyl)phenol extend beyond pharmaceuticals. In the field of materials science, this compound has been explored for its use in the synthesis of advanced polymers and coatings. The presence of fluorine atoms imparts unique surface properties to these materials, making them suitable for applications requiring low surface energy or enhanced chemical resistance.
In conclusion, 2-Bromo-4-fluoro-6-(fluoromethyl)phenol (CAS No. 1807004-91-6) is a versatile compound with a wide range of potential applications in chemistry, biology, and materials science. Its unique structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new aspects of its behavior and utility, it is likely that this compound will play an increasingly important role in various scientific and industrial fields.
1807004-91-6 (2-Bromo-4-fluoro-6-(fluoromethyl)phenol) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)